3-(9-bromo-3,4,4a,5,6,10b-hexahydro-2H-pyrano[3,2-c]quinolin-5-yl)phenol

• IUPAC Name: 3-(9-bromo-3,4,4a,5,6,10b-hexahydro-2H-pyrano[3,2-c]quinolin-5-yl)phenol
• InChI: InChI=1S/C18H18BrNO2/c19-12-6-7-16-15(10-12)18-14(5-2-8-22-18)17(20-16)11-3-1-4-13(21)9-11/h1,3-4,6-7,9-10,14,17-18,20-21H,2,5,8H2
• InChI Key: HCJUXBVEXDTXEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(NC3=C(C2OC1)C=C(C=C3)Br)C4=CC(=CC=C4)O
• Molecular Formula: C18H18BrNO2
• Molecular Weight: 360.2 g/mol

Description

The compound “3-(9-bromo-3,4,4a,5,6,10b-hexahydro-2H-pyrano[3,2-c]quinolin-5-yl)phenol” is a type of hexahydro-2H-pyrano[3,2-c]quinoline. Its molecular formula is C18H18BrNO2, with an average mass of 360.245 Da and a monoisotopic mass of 359.052094 Da.

Synthesis Analysis

The synthesis of heteroannulated pyrano[3,2-c]quinolones, which includes the compound , can be established starting from the reaction of 4-hydroxyquinolin-2-ones with ethene-1,2,3,4-tetracarbonitrile. The structure of the products was elucidated by NMR, IR, mass spectra, and elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound was determined using X-ray diffraction. It is part of the hexahydro-2H-pyrano[3,2-c]quinoline family.

Chemical Reactions Analysis

The compound is a potent and selective inhibitor of the mitotic kinesin-5, as discovered during a high-throughput screening (HTS) campaign.

Mechanism of Action

The compound binds in an allosteric pocket of Kinesin-5, distant from the nucleotide and microtubule binding sites. This inhibits the ATPase activity of Kinesin-5, leading to cells arresting in mitosis and apoptosis induction.